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Compound of Interest

Compound Name: 1-(Pyridin-2-Yl)Propan-2-One

Cat. No.: B1294891 Get Quote

This technical guide provides the fundamental molecular properties of 1-(pyridin-2-yl)propan-
2-one, a compound relevant to researchers and professionals in drug development and

organic synthesis.

Physicochemical Data
The core molecular identifiers for 1-(pyridin-2-yl)propan-2-one are summarized below. This

data is essential for stoichiometric calculations, analytical characterization, and regulatory

documentation.

Property Value

Molecular Formula C8H9NO[1][2][3]

Molecular Weight 135.16 g/mol [2]

CAS Number 6302-02-9[1]

Note: Some sources may report the molecular weight as 135.17 g/mol , a difference

attributable to rounding of isotopic masses.[1][3][4]

Structural and Identification Logic
The relationship between the compound's common name, its empirical formula, and its

calculated molecular weight is a foundational concept in chemical sciences. The diagram below
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illustrates this logical flow, from nomenclature to fundamental physicochemical properties.

1-(pyridin-2-yl)propan-2-one (Chemical Name) C₈H₉NO (Molecular Formula)Determines 135.16 g/mol (Molecular Weight)Calculates to

Click to download full resolution via product page

Fig 1. Relationship between chemical identity and molecular properties.

Experimental Protocols
As this document focuses on the fundamental molecular formula and weight, detailed

experimental protocols for synthesis or analysis are beyond its scope. These properties are

typically confirmed through a combination of mass spectrometry and elemental analysis.

Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio of

ionized molecules, providing a precise molecular weight.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, nitrogen, oxygen) in the compound, which is used to confirm the

empirical and molecular formula.

Professionals seeking to synthesize or analyze this compound should consult peer-reviewed

synthetic procedures and standard analytical chemistry methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular formula and weight of 1-(pyridin-2-yl)propan-
2-one.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294891#molecular-formula-and-weight-of-1-pyridin-
2-yl-propan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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